Cas no 300567-24-2 (Methyl 4-(3-Methoxy-3-oxopropyl)thio-3-nitrobenzoate)

• Product Name: Methyl 4-(3-Methoxy-3-oxopropyl)thio-3-nitrobenzoate
• CAS No: 300567-24-2
• MF: C₁₂H₁₃NO₆S
• MW: 299.29972243309
• MDL: MFCD00703854
• CID: 1440921
• PubChem ID: 722902
• Update Time: 2025-11-06

Methyl 4-(3-Methoxy-3-oxopropyl)thio-3-nitrobenzoate Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 4-[(3-methoxy-3-oxopropyl)thio]-3-nitro-, methyl ester
• methyl 4-{[3-(methoxy)-3-oxopropyl]thio}-3-nitrobenzoate
• methyl 4-(3-methoxy-3-oxopropyl)sulfanyl-3-nitrobenzoate
• MFCD00703854
• SR-01000148311-1
• 300567-24-2
• CS-0243614
• Z56760537
• XYRFGRPUSVXKBF-UHFFFAOYSA-N
• SR-01000148311
• EN300-26629
• methyl 4-[(3-methoxy-3-oxopropyl)thio]-3-nitrobenzoate
• SCHEMBL5300903
• 4-(2-METHOXYCARBONYL-ETHYLSULFANYL)-3-NITRO-BENZOIC ACID METHYL ESTER
• Oprea1_529235
• AS-75958
• DB-114746
• methyl 4-[(3-methoxy-3-oxopropyl)sulfanyl]-3-nitrobenzoate
• D95122
• methyl4-[(3-methoxy-3-oxopropyl)sulfanyl]-3-nitrobenzoate
• AKOS001033758
• Methyl 4-([3-(methoxy)-3-oxopropyl]thio}-3-nitrobenzoate
• Methyl 4-(3-Methoxy-3-oxopropyl)thio-3-nitrobenzoate

• MDL： MFCD00703854
• Inchi： 1S/C12H13NO6S/c1-18-11(14)5-6-20-10-4-3-8(12(15)19-2)7-9(10)13(16)17/h3-4,7H,5-6H2,1-2H3
• InChI Key： XYRFGRPUSVXKBF-UHFFFAOYSA-N
• SMILES： S(CCC(=O)OC)C1C=CC(C(=O)OC)=CC=1[N+](=O)[O-]

Computed Properties

• Exact Mass: 299.04639
• Monoisotopic Mass: 299.04635831g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 20
• Rotatable Bond Count: 7
• Complexity: 369
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 124Ų

Experimental Properties

• PSA: 95.74

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Nitrobenzoic acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Nitrobenzoic acids and derivatives

Additional information on Methyl 4-(3-Methoxy-3-oxopropyl)thio-3-nitrobenzoate

Comprehensive Analysis of Methyl 4-(3-Methoxy-3-oxopropyl)thio-3-nitrobenzoate (CAS No. 300567-24-2)

Methyl 4-(3-Methoxy-3-oxopropyl)thio-3-nitrobenzoate (CAS No. 300567-24-2) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This ester derivative, characterized by its nitrobenzoate core and thioether linkage, serves as a versatile intermediate in synthetic chemistry. Its molecular structure combines a methyl ester group with a 3-nitrobenzoate moiety, making it valuable for designing bioactive molecules. Researchers often explore its applications in drug discovery, particularly in modulating enzyme activity or as a precursor for heterocyclic compounds.

The compound's CAS No. 300567-24-2 is frequently searched in databases like SciFinder and Reaxys, reflecting its relevance in academic and industrial settings. Recent trends highlight its potential in green chemistry applications, where scientists aim to reduce synthetic steps or improve atom economy. The thioether functional group in this molecule also aligns with current interests in sulfur-containing compounds, which are pivotal in materials science and catalysis. Analytical techniques such as HPLC and NMR spectroscopy are commonly employed to verify its purity and structural integrity.

From a synthetic perspective, Methyl 4-(3-Methoxy-3-oxopropyl)thio-3-nitrobenzoate offers unique reactivity due to its electron-withdrawing nitro group and ester functionalities. These features enable selective transformations, such as nucleophilic aromatic substitutions or reduction reactions. In pharmaceutical contexts, derivatives of this compound have been investigated for their potential bioactivity, though detailed mechanistic studies remain an active area of research. Environmental considerations also drive innovation, with efforts focused on optimizing its synthesis to minimize waste.

The compound's stability under various conditions is another topic of interest. Studies suggest that proper storage—typically in cool, dry environments—preserves its efficacy. Its solubility profile (e.g., in organic solvents like DMSO or methanol) makes it suitable for diverse experimental setups. As the demand for high-purity intermediates grows, suppliers increasingly emphasize rigorous quality control for CAS No. 300567-24-2, ensuring consistency across batches.

Emerging applications include its role in peptide modification and prodrug development, where its ester groups can be hydrolyzed to release active agents. This aligns with broader trends in personalized medicine and targeted drug delivery. Additionally, computational chemists utilize this compound as a model to study molecular interactions or predict metabolic pathways, leveraging tools like molecular docking software.

In summary, Methyl 4-(3-Methoxy-3-oxopropyl)thio-3-nitrobenzoate represents a multifaceted tool for modern chemistry. Its structural complexity and functional diversity continue to inspire innovations across disciplines, from medicinal chemistry to sustainable synthesis. As research evolves, this compound is poised to remain a focal point for scientists addressing challenges in molecular design and application.